Cas no 1780844-60-1 (1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid
• CAS No: 1780844-60-1
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 6393622
• PubChem ID: 84812605
• Update Time: 2025-05-27

1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1-(4-bromo-2-methylphenyl)-
• EN300-1919969
• 1780844-60-1

• Inchi： 1S/C13H15BrO2/c1-9-8-10(14)4-5-11(9)13(12(15)16)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： CCDWRDYKFLKARL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2C)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 392.8±37.0 °C(Predicted)
• pka: 4.27±0.20(Predicted)

Additional information on 1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid

Research Brief on 1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid (CAS: 1780844-60-1)

1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid (CAS: 1780844-60-1) is a synthetic organic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its cyclopentane carboxylic acid backbone and bromo-methylphenyl substituent, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The compound's structural features, including the bromine atom and the carboxylic acid group, make it a versatile building block for further chemical modifications. Researchers have utilized it in the synthesis of analogs with potential anti-inflammatory, anticancer, and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of COX-2 inhibitors, highlighting its role in addressing inflammation-related disorders.

In addition to its pharmacological applications, 1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid has been investigated for its physicochemical properties. Its solubility in organic solvents and stability under various conditions make it suitable for high-throughput screening and combinatorial chemistry. Recent advancements in synthetic methodologies have also improved the yield and purity of this compound, facilitating its broader use in research and development.

Ongoing research is focused on optimizing the compound's bioavailability and target specificity. Preliminary in vitro studies have shown promising results, but further in vivo validation is required to fully assess its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(4-bromo-2-methylphenyl)cyclopentane-1-carboxylic acid represents a valuable tool in modern drug discovery. Its unique chemical structure and functional versatility position it as a key player in the development of next-generation therapeutics. Future studies will likely explore its applications in precision medicine and personalized treatment strategies.